2-Amino-1-(3-ethyl-4-hydroxypiperidin-1-yl)ethan-1-one
Overview
Description
2-Amino-1-(3-ethyl-4-hydroxypiperidin-1-yl)ethan-1-one, also known as 4-hydroxy-3-ethylpiperidine-1-aminoethane or 4-hydroxy-3-ethylpiperidine-1-aminoethanol, is an organic compound belonging to the piperidine family. It is a colorless, volatile liquid with a sweet, musty odor. This compound is used in a variety of applications, including pharmaceuticals, agrochemicals, and biotechnology. It is also known to be a key intermediate in the synthesis of a variety of organic compounds.
Scientific Research Applications
Synthesis and Characterization
2-Amino-1-(3-ethyl-4-hydroxypiperidin-1-yl)ethan-1-one and its derivatives have been utilized in various synthesis and characterization studies. For instance, novel Schiff base ligands derived from reactions involving similar compounds have been synthesized for their DNA interaction and docking studies, suggesting potential applications in drug discovery and molecular diagnostics (Kurt et al., 2020). Moreover, these compounds have been employed in the synthesis of fluorescent probes for β-amyloids, highlighting their significance in Alzheimer’s disease research (Fa et al., 2015).
Molecular Interactions and Crystallography
Research has also focused on the crystal structures of derivatives, examining their conformational differences and molecular interactions. This area of research contributes to our understanding of molecular design and the development of materials with specific properties (Raghuvarman et al., 2014).
Organic Synthesis
In organic synthesis, these compounds have been key in developing catalyst-free reactions, offering environmentally friendly alternatives to traditional synthesis methods. For example, their use in domino reactions to synthesize furan derivatives has been documented, showcasing their utility in producing biologically active molecules (Zhao et al., 2020).
Pharmaceutical Applications
The chemical versatility of 2-Amino-1-(3-ethyl-4-hydroxypiperidin-1-yl)ethan-1-one extends to pharmaceutical applications, where its derivatives have been explored for their therapeutic potentials. Investigations into polymorphism and the characterization of pharmaceutical compounds using spectroscopic and diffractometric techniques have been significant for drug development and formulation (Vogt et al., 2013).
Material Science
In material science, the functional modification of polymers through condensation reactions with amine compounds, including derivatives of 2-Amino-1-(3-ethyl-4-hydroxypiperidin-1-yl)ethan-1-one, has shown promising results in enhancing the properties of hydrogels for potential medical applications (Aly & El-Mohdy, 2015).
properties
IUPAC Name |
2-amino-1-(3-ethyl-4-hydroxypiperidin-1-yl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O2/c1-2-7-6-11(9(13)5-10)4-3-8(7)12/h7-8,12H,2-6,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HLQRRNSMBUKPKW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CN(CCC1O)C(=O)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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